Cas no 1805281-72-4 (5-(Bromomethyl)-2,3-dichloro-6-(difluoromethyl)pyridine)

• Product Name: 5-(Bromomethyl)-2,3-dichloro-6-(difluoromethyl)pyridine
• CAS No: 1805281-72-4
• MF: C₇H₄BrCl₂F₂N
• MW: 290.920166015625
• CID: 4811480
• Update Time: 2025-08-05

5-(Bromomethyl)-2,3-dichloro-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2,3-dichloro-6-(difluoromethyl)pyridine

• Inchi： 1S/C7H4BrCl2F2N/c8-2-3-1-4(9)6(10)13-5(3)7(11)12/h1,7H,2H2
• InChI Key： FVTZLCSGINXNJX-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(N=C1C(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 5-(Bromomethyl)-2,3-dichloro-6-(difluoromethyl)pyridine

5-(Bromomethyl)-2,3-dichloro-6-(difluoromethyl)pyridine: A Comprehensive Overview

5-(Bromomethyl)-2,3-dichloro-6-(difluoromethyl)pyridine, also known by its CAS number 1805281-72-4, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyridines, which are aromatic heterocycles widely used in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with a bromomethyl group at position 5, dichloro groups at positions 2 and 3, and a difluoromethyl group at position 6. These substituents confer unique chemical properties, making it a valuable molecule for research and industrial applications.

The synthesis of 5-(Bromomethyl)-2,3-dichloro-6-(difluoromethyl)pyridine involves a series of carefully designed reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high product quality. The bromomethyl group is introduced via nucleophilic substitution reactions, while the dichloro and difluoromethyl groups are incorporated through electrophilic substitution mechanisms. These methods ensure the formation of a stable and highly functionalized pyridine derivative.

The structural features of this compound make it an excellent candidate for various chemical transformations. The bromomethyl group serves as a reactive site for nucleophilic attacks, enabling the formation of diverse derivatives. Similarly, the dichloro groups enhance the electron-withdrawing effects on the pyridine ring, increasing its reactivity in electrophilic substitution reactions. The presence of the difluoromethyl group introduces additional functionality, such as fluorination potential, which is highly desirable in drug design and materials science.

Recent research has highlighted the potential applications of 5-(Bromomethyl)-2,3-dichloro-6-(difluoromethyl)pyridine in pharmaceutical chemistry. Studies have shown that this compound exhibits promising biological activity against various pathogens. For example, it has demonstrated potent antifungal properties against Candida species, making it a potential candidate for antifungal drug development. Additionally, its ability to inhibit certain enzymes involved in cancer cell proliferation has been reported in recent literature.

In agrochemicals, this compound has shown potential as a herbicide due to its ability to inhibit key enzymes involved in plant growth. Researchers have explored its efficacy against various weeds and found it to be highly effective at low concentrations. Furthermore, its selectivity towards target enzymes minimizes adverse effects on non-target organisms, making it an environmentally friendly option for agricultural applications.

The unique electronic properties of 5-(Bromomethyl)-2,3-dichloro-6-(difluoromethyl)pyridine also make it an interesting candidate for materials science applications. Its ability to act as an electron-deficient aromatic system makes it suitable for use in organic electronics. Recent studies have investigated its potential as a building block for organic semiconductors and light-emitting diodes (LEDs). The compound's high stability under thermal and photochemical conditions further enhances its suitability for these applications.

In terms of toxicity and environmental impact, recent studies have focused on understanding the fate and behavior of this compound in different environments. Research indicates that it undergoes rapid degradation under UV light and microbial action, reducing its persistence in the environment. However, further studies are needed to fully assess its long-term environmental impact and ensure safe handling practices.

In conclusion, 5-(Bromomethyl)-2,3-dichloro-6-(difluoromethyl)pyridine, with its unique structure and versatile functional groups, represents a valuable molecule with wide-ranging applications in chemistry. Its role in pharmaceuticals, agrochemicals, and materials science underscores its importance as a research tool and industrial product. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an even greater role in advancing scientific innovation.